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Compound of Interest

Compound Name: Aluminum Chlorohydrate

CAS No.: 12359-72-7

Cat. No.: B16327718

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical techniques used to

characterize aluminum chlorohydrate (ACH) and its constituent Keggin structures. Focusing

on the core methodologies of Ferron assay, 27Al Nuclear Magnetic Resonance (NMR)

spectroscopy, and Size Exclusion Chromatography (SEC), this document offers detailed

experimental protocols, quantitative data summaries, and visual representations of key

processes and relationships to aid in the research and development of aluminum-containing

compounds.

Introduction to Aluminum Chlorohydrate and
Keggin Structures
Aluminum chlorohydrate is a complex inorganic polymer with the general formula AlnCl(3n-

m)(OH)m. It is widely used in water purification as a coagulant and in cosmetic products as an

antiperspirant. The efficacy of ACH is largely dependent on the distribution and stability of its

various polycationic aluminum species.
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A key component of ACH is the ε-Al13 Keggin polycation, [AlO4Al12(OH)24(H2O)12]7+. This

structure consists of a central tetracoordinated aluminum atom surrounded by twelve

octahedrally coordinated aluminum atoms. The high positive charge and nanometer-scale size

of the Al13 Keggin ion are crucial for its functional properties. A thorough characterization of

these structures is therefore essential for quality control and the development of new

applications.

Analytical Techniques for Characterization
The characterization of ACH involves a combination of techniques to determine the speciation

of aluminum, the structure of the polycations, and their molecular weight distribution.

Ferron Assay: Speciation of Aluminum
The Ferron assay is a timed spectrophotometric method used to differentiate aluminum species

based on their reaction kinetics with the Ferron reagent (8-hydroxy-7-iodo-5-quinoline-sulfonic

acid). This method operationally defines three fractions of aluminum:

Ala: Monomeric aluminum species that react almost instantaneously with Ferron.

Alb: Polymeric aluminum species, including the Al13 Keggin ion, which react at a moderate

and measurable rate.

Alc: Colloidal or solid-phase aluminum that reacts very slowly or not at all.

A modified Ferron assay can provide a more precise determination of the Al13 polycation by

analyzing the reaction kinetics.[1][2]

Reagents:

Ferron Solution: Prepare a solution of 8-hydroxy-7-iodo-5-quinoline-sulfonic acid.

Buffer Solution: Acetate buffer to maintain a constant pH (typically around 5.0).

Hydroxylamine-hydrochloride Solution: To prevent interference from iron.

Standard Aluminum Solution: A certified aluminum standard for calibration.
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Procedure:

Sample Preparation: Dilute the ACH sample to an appropriate concentration with deionized

water.

Reaction Initiation: Mix the diluted sample with the Ferron reagent and buffer solution in a

cuvette.

Spectrophotometric Measurement: Immediately begin recording the absorbance at a specific

wavelength (e.g., 370 nm) over time. Measurements are typically taken at intervals from 1

minute to 120 minutes.[3]

Data Analysis: The concentrations of Ala, Alb, and Alc are determined by analyzing the

kinetic curve of the absorbance. The Alb fraction, which is often correlated with the Al13

content, is determined from the slower-reacting portion of the curve.[4] A non-linear least

squares analysis of the kinetic data can be used to determine the rate constants for the

different species, with a rate constant around 0.001 s-1 being indicative of the Al13

polycation.[2]

The relative abundance of the different aluminum species can vary significantly depending on

the basicity (OH/Al ratio) of the ACH product.

Aluminum Species Traditional Method (%)[4]
k-value-based Method (%)
[4]

Monomeric (Ala) 40.74 - 89.23 8.02 - 22.37

Polymeric (Alb) 10.8 - 59.26 77.6 - 92.0

27Al Nuclear Magnetic Resonance (NMR) Spectroscopy:
Structural Elucidation
27Al NMR spectroscopy is a powerful tool for identifying and quantifying the different aluminum

species based on their coordination environment. The key feature for identifying the Al13

Keggin structure is a sharp resonance peak corresponding to the central, tetrahedrally

coordinated aluminum atom (AlO4).
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Instrumentation:

High-field NMR spectrometer (e.g., 7.0 T or higher).

Broadband probe tunable to the 27Al frequency.

Sample Preparation:

An aliquot of the ACH solution is taken.

For a deuterium lock, a small amount of D2O can be added, or a sealed capillary containing

D2O can be inserted into the NMR tube.

The final solution is transferred into a 5 mm NMR tube.

Acquisition Parameters:

Pulse Program: A simple one-pulse experiment is typically used.

Pulse Width: A short pulse width (e.g., corresponding to a 30° flip angle) is used to ensure

uniform excitation.

Relaxation Delay: A delay of at least 5 times the longest T1 of the aluminum species

(typically 1-2 seconds) is necessary for accurate quantification.

Reference: An external standard of 1 M [Al(H2O)6]3+ is used to set the chemical shift

reference to 0 ppm.

The chemical shift (δ) is indicative of the coordination environment of the aluminum atom.

Aluminum Species Coordination Environment Chemical Shift (δ) [ppm]

[Al(H2O)6]3+ (monomer) Octahedral (AlO6) ~0

ε-Al13 Keggin Ion (central Al) Tetrahedral (AlO4) ~62.5 - 63.5[5]

Dimer [Al2(OH)2(H2O)8]4+ Octahedral (AlO6) ~3 - 5

Other oligomers Octahedral (AlO6)
Broad signals between 5 and

13
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Size Exclusion Chromatography (SEC): Molecular
Weight Distribution
Size Exclusion Chromatography (SEC), also known as gel permeation chromatography (GPC),

separates molecules based on their hydrodynamic volume. This technique provides valuable

information on the molecular weight distribution of the polyaluminum species in ACH.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system equipped with a refractive index

(RI) or UV detector.

SEC column suitable for aqueous mobile phases and the expected molecular weight range

of the polyaluminum species. Columns with pore sizes ranging from 100 to 1000 Å are

common.

Mobile Phase:

An aqueous buffer is typically used. A common mobile phase is a dilute solution of nitric acid

or a phosphate buffer containing a salt like sodium chloride to minimize ionic interactions

with the stationary phase.[6][7] The pH should be maintained in a range where the aluminum

species are stable (typically acidic).

Calibration Standards:

Due to the lack of commercially available inorganic polymer standards that closely match the

structure of ACH, calibration is often performed using water-soluble polymer standards such

as polyethylene oxides (PEO), pullulans, or dextrans.[1][8] It is important to note that this

provides a relative molecular weight distribution.

Procedure:

Column Equilibration: The SEC column is equilibrated with the mobile phase until a stable

baseline is achieved.

Sample Preparation: The ACH sample is diluted with the mobile phase and filtered through a

0.22 µm filter to remove any particulate matter.[9]
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Injection: A specific volume of the prepared sample is injected onto the column.

Elution and Detection: The sample is eluted with the mobile phase at a constant flow rate

(e.g., 0.5 - 1.0 mL/min). The detector response is recorded as a function of elution time.

Data Analysis: A calibration curve is generated by plotting the elution volume of the

standards against the logarithm of their molecular weight. The molecular weight distribution

of the ACH sample is then determined from this calibration curve. SEC chromatograms of

ACH often show distinct peaks, sometimes labeled as Peaks 1, 2, 3, 4, and 5,6,

corresponding to different size populations of the polymer complexes.[4]

The relative area of the different peaks in the SEC chromatogram provides a quantitative

measure of the distribution of polyaluminum species of different sizes.

SEC Peak Relative Size

Peak 1 Largest polymers

Peak 2 Large polymers

Peak 3
Medium polymers (often associated with higher

efficacy)[4]

Peak 4 Smaller polymers

Peak 5,6 Monomers and small oligomers

Synthesis and Transformation of Aluminum Species
The distribution of aluminum species in an ACH solution is highly dependent on the synthesis

conditions. A typical synthesis involves the controlled hydrolysis of an aluminum salt, such as

aluminum chloride, by the addition of a base, like sodium hydroxide or calcium carbonate.[10]

Synthesis of High-Al13 Aluminum Chlorohydrate
A common method to synthesize ACH with a high content of the Al13 Keggin ion involves the

slow addition of a base to an aluminum chloride solution at a controlled temperature (e.g., 60-

95°C) to achieve a specific hydroxyl-to-aluminum (OH/Al) molar ratio, typically around 2.1 to
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2.4. The solution is then aged for a period to allow for the formation and equilibration of the

Al13 species.

Visualizing Pathways and Workflows
Transformation Pathway of Aluminum Species
The formation of the Al13 Keggin ion is a complex process involving the hydrolysis and

polymerization of monomeric aluminum. The following diagram illustrates a simplified pathway.

[Al(H₂O)₆]³⁺
(Monomer)

[Al₂(OH)₂(H₂O)₈]⁴⁺
(Dimer)

Hydrolysis Small OligomersPolymerization ε-[AlO₄Al₁₂(OH)₂₄(H₂O)₁₂]⁷⁺
(Al₁₃ Keggin Ion)

Rearrangement Al(OH)₃
(Precipitate)

Further Hydrolysis
(High pH)

Click to download full resolution via product page

Caption: Simplified transformation pathway of aluminum species in aqueous solution.

Experimental Workflow for ACH Characterization
A typical workflow for the comprehensive characterization of an ACH sample is depicted below.

ACH Synthesis

Characterization

Data Output

Synthesis of ACH
(e.g., base hydrolysis of AlCl₃)

Ferron Assay ²⁷Al NMR Spectroscopy Size Exclusion Chromatography

Al Speciation
(Ala, Alb, Alc)

Structural Identification
(Keggin Ion)

Molecular Weight
Distribution
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Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and characterization of ACH.

Logical Relationship of Aluminum Species from Ferron
Assay
The Ferron assay provides an operational classification of aluminum species that can be

correlated with their general structural characteristics.

Ala
(Fast reacting)

Monomeric Al Species
([Al(H₂O)₆]³⁺)

Corresponds to

Alb
(Moderately reacting)

Polymeric Al Species
(e.g., Al₁₃ Keggin Ion)

Primarily consists of

Alc
(Slow/non-reacting)

Colloidal/Solid Al
(e.g., Al(OH)₃)

Represents
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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